Cas no 2225181-52-0 (5-Bromo-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid)

• Product Name: 5-Bromo-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid
• CAS No: 2225181-52-0
• MF: C₉H₉BBrN₃O₂
• MW: 281.90
• CID: 5144739
• PubChem ID: 133555074
• Update Time: 2025-07-19

5-Bromo-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid
• 2225181-52-0
• (5-Bromo-6-(2-methyl-1H-imidazol-1-yl)pyridin-3-yl)boronic acid

• Inchi： 1S/C9H9BBrN3O2/c1-6-12-2-3-14(6)9-8(11)4-7(5-13-9)10(15)16/h2-5,15-16H,1H3
• InChI Key： OLQRVXZVJBHMCH-UHFFFAOYSA-N
• SMILES： B(C1=CC(Br)=C(N2C(C)=NC=C2)N=C1)(O)O

Computed Properties

• Exact Mass: 280.99712g/mol
• Monoisotopic Mass: 280.99712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2Ų

Additional information on 5-Bromo-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid

Introduction to 5-Bromo-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid (CAS No: 2225181-52-0)

5-Bromo-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This boronic acid derivative, identified by its CAS number 2225181-52-0, represents a pivotal intermediate in the synthesis of various biologically active molecules. The compound's unique structural configuration, featuring a bromo-substituted pyridine core linked to a 2-methylimidazole moiety via a boronic acid functional group, makes it an invaluable tool for medicinal chemists and materials scientists alike.

The significance of 5-Bromo-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid lies in its versatility as a building block for the development of novel therapeutic agents. Boronic acids are well-known for their ability to participate in stable yet reversible interactions with other biomolecules, particularly through oxime and thioether bond formations. This characteristic has been leveraged in the design of protease inhibitors, which are crucial in treating diseases such as cancer and infectious disorders. The presence of a bromo group on the pyridine ring further enhances the reactivity of this compound, allowing for facile cross-coupling reactions that are fundamental in modern drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the use of heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. 5-Bromo-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid exemplifies this trend, as it serves as a key precursor in the synthesis of imidazopyridine derivatives. These derivatives have shown promise in preclinical studies as modulators of enzyme activity and signal transduction pathways. For instance, certain imidazopyridines have demonstrated inhibitory effects on kinases and phosphodiesterases, which are implicated in various pathological conditions.

The role of 5-Bromo-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid extends beyond drug development into the realm of materials science. Boronic acids have been explored as components in organic electronic devices due to their ability to form self-assembled monolayers on surfaces. This property has opened up new avenues for creating highly sensitive chemical sensors and optoelectronic materials. Researchers have reported the use of this compound in fabricating molecularly imprinted polymers (MIPs), which can selectively bind target analytes based on their shape and size complementarity.

Advances in synthetic methodologies have further highlighted the utility of 5-Bromo-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the efficient construction of complex molecular architectures from simpler precursors. These reactions often require boronic acids as one of the key reagents due to their high reactivity and compatibility with various functional groups. The bromo substituent on the pyridine ring provides an additional handle for further functionalization, allowing chemists to tailor the properties of the final product to meet specific requirements.

Recent studies have also demonstrated the potential applications of 5-Bromo-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid in medicinal chemistry beyond traditional small-molecule drug discovery. For example, researchers have investigated its use as a scaffold for developing antiviral agents. The imidazolopyridine core can be modified to interact with viral enzymes or host factors involved in pathogenesis. Preliminary results suggest that certain derivatives exhibit inhibitory activity against viral proteases and integrases, offering a promising lead for antiviral drug development.

The synthesis of 5-Bromo-6-(2-methylimidazol-1-y l)pyridine -3-boronic acid itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences involving halogenation, condensation, and borylation reactions. However, recent innovations have aimed at simplifying these processes through catalytic methods or alternative reaction conditions that reduce waste and improve efficiency. Such advancements align with the growing emphasis on green chemistry principles within the pharmaceutical industry.

The applications of 5-Bromo -6-(2 -methylimidazol -1 -yl )pyridine -3-boronic acid are not limited to pharmaceuticals; they also extend to agrochemicals and specialty chemicals. Researchers have explored its use as an intermediate in synthesizing herbicides and fungicides that target specific enzymatic pathways in plants and fungi. The ability to modify its structure allows for fine-tuning its biological activity, making it adaptable to various agricultural needs.

In conclusion,5-Bromo -6-(2 -methylimidazol -1 -yl )pyridine -3-boronic acid (CAS No: 2225181 -52 -0) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its role as a key intermediate in drug discovery underscores its importance in addressing global health challenges through innovative chemical solutions. As research continues to uncover new applications for this versatile molecule,5-Bromo -6-(2 -methylimidazol -1 -yl )pyridine -3-boronic acid is poised to remain at the forefront of scientific exploration.